Cas no 79388-72-0 (3-(methylsulfanyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole)

• Product Name: 3-(methylsulfanyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole
• CAS No: 79388-72-0
• MF: C₇H₇N₃S₂
• MW: 197.280577898026
• CID: 984668
• PubChem ID: 339579
• Update Time: 2025-04-20

3-(methylsulfanyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole
• 3-methylsulfanyl-5-thiophen-2-yl-1H-1,2,4-triazole
• AC1L7QB3
• HMS1450B21
• Maybridge3_006731
• MolPort-002-923-366
• NSC366808
• NSC-366808
• SPB00137
• MLS003171233
• SMR001875139
• DTXSID60320938
• IDI1_018118
• 79388-72-0
• CHEMBL4296996
• SCHEMBL12283305
• DS-014304

• Inchi： 1S/C7H7N3S2/c1-11-7-8-6(9-10-7)5-3-2-4-12-5/h2-4H,1H3,(H,8,9,10)
• InChI Key： VERASXCEWLJDQW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(=NN1)SC

Computed Properties

• Exact Mass: 197.00831
• Monoisotopic Mass: 197.00813958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 41.57
• LogP: 2.25510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers